Cas no 131172-67-3 (1H-Pyrrole-2-carboxylicacid, 1-ethenyl-5-(4-ethylphenyl)-)
1H-Pyrrole-2-carboxylic acid, 1-ethenyl-5-(4-ethylphenyl)-, is a specialized heterocyclic compound featuring a pyrrole core substituted with a carboxylic acid group, an ethenyl moiety, and a 4-ethylphenyl ring. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-donating (ethenyl) and electron-withdrawing (carboxylic acid) groups enhances its versatility in coupling reactions and polymer applications. Its well-defined aromatic system and functional group compatibility allow for precise modifications, facilitating targeted molecular design. The compound is typically characterized by high purity and stability, ensuring reliable performance in research and industrial applications.
131172-67-3 structure
Product Name:1H-Pyrrole-2-carboxylicacid, 1-ethenyl-5-(4-ethylphenyl)-
CAS No:131172-67-3
MF:C15H15NO2
MW:241.285104036331
CID:220364
PubChem ID:773801
Update Time:2025-10-18
1H-Pyrrole-2-carboxylicacid, 1-ethenyl-5-(4-ethylphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-carboxylicacid, 1-ethenyl-5-(4-ethylphenyl)-
- 1-ethenyl-5-(4-ethylphenyl)pyrrole-2-carboxylic acid
- 5-(4-ETHYL-PHENYL)-1-VINYL-1H-PYRROLE-2-CARBOXYLIC ACID
- AC1LGMC8
- Oprea1_217935
- Oprea1_326928
- TimTec1_007180
- 5-(4-Ethylphenyl)-1-vinyl-1H-pyrrole-2-carboxylic acid
- 5-(4-ethylphenyl)-1-vinyl-pyrrole-2-carboxylic acid
- SB63368
- HMS2770F04
- 5-(4-Ethylphenyl)-1-vinyl-1H-pyrrole-2-carboxylicacid
- SR-01000316912
- cid_773801
- DTXSID30354447
- BDBM65977
- BRD-K95545901-001-07-0
- 1-ethenyl-5-(4-ethylphenyl)-2-pyrrolecarboxylic acid
- 131172-67-3
- BRD-K95545901-001-06-2
- SMR000274627
- AKOS000600137
- CHEMBL1529279
- SR-01000316912-1
- MLS000714648
- HMS1554G08
-
- MDL： MFCD01217350
- Inchi： 1S/C15H15NO2/c1-3-11-5-7-12(8-6-11)13-9-10-14(15(17)18)16(13)4-2/h4-10H,2-3H2,1H3,(H,17,18)
- InChI Key： JCKJXCLFXLNOFD-UHFFFAOYSA-N
- SMILES： OC(C1=CC=C(C2C=CC(=CC=2)CC)N1C=C)=O
Computed Properties
- Exact Mass: 241.11000
- Monoisotopic Mass: 240.102454
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 302
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.1
- XLogP3: 3.6
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 334.9±42.0 °C at 760 mmHg
- Flash Point: 156.4±27.9 °C
- PSA: 42.23000
- LogP: 3.51620
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
1H-Pyrrole-2-carboxylicacid, 1-ethenyl-5-(4-ethylphenyl)- Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1H-Pyrrole-2-carboxylicacid, 1-ethenyl-5-(4-ethylphenyl)- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrrole-2-carboxylicacid, 1-ethenyl-5-(4-ethylphenyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM381141-1g |
1-ethenyl-5-(4-ethylphenyl)-1H-pyrrole-2-carboxylic acid |
131172-67-3 | 95%+ | 1g |
$260 | 2024-08-02 | |
| Chemenu | CM381141-5g |
1-ethenyl-5-(4-ethylphenyl)-1H-pyrrole-2-carboxylic acid |
131172-67-3 | 95%+ | 5g |
$701 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1627953-5g |
5-(4-Ethylphenyl)-1-vinyl-1H-pyrrole-2-carboxylic acid |
131172-67-3 | 98% | 5g |
￥8820.00 | 2024-08-09 |
1H-Pyrrole-2-carboxylicacid, 1-ethenyl-5-(4-ethylphenyl)- Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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